Cas no 2138007-86-8 (5-(cyclopropylmethyl)-2-(1-methyl-1H-pyrazol-5-yl)furan-3-carboxylic acid)

• Product Name: 5-(cyclopropylmethyl)-2-(1-methyl-1H-pyrazol-5-yl)furan-3-carboxylic acid
• CAS No: 2138007-86-8
• MF: C₁₃H₁₄N₂O₃
• MW: 246.261863231659
• CID: 6101940
• PubChem ID: 165831416
• Update Time: 2025-10-30

5-(cyclopropylmethyl)-2-(1-methyl-1H-pyrazol-5-yl)furan-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(cyclopropylmethyl)-2-(1-methyl-1H-pyrazol-5-yl)furan-3-carboxylic acid
• 2138007-86-8
• EN300-1128556

• Inchi： 1S/C13H14N2O3/c1-15-11(4-5-14-15)12-10(13(16)17)7-9(18-12)6-8-2-3-8/h4-5,7-8H,2-3,6H2,1H3,(H,16,17)
• InChI Key： YNYMRZZRMBEDBY-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=NN2C)=C(C(=O)O)C=C1CC1CC1

Computed Properties

• Exact Mass: 246.10044231g/mol
• Monoisotopic Mass: 246.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 68.3Ų

Additional information on 5-(cyclopropylmethyl)-2-(1-methyl-1H-pyrazol-5-yl)furan-3-carboxylic acid

Comprehensive Overview of 5-(cyclopropylmethyl)-2-(1-methyl-1H-pyrazol-5-yl)furan-3-carboxylic acid (CAS No. 2138007-86-8)

The compound 5-(cyclopropylmethyl)-2-(1-methyl-1H-pyrazol-5-yl)furan-3-carboxylic acid (CAS No. 2138007-86-8) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. With its distinctive furan-carboxylic acid core and cyclopropylmethyl and pyrazole substituents, this compound exhibits promising potential for various applications, particularly in the development of novel therapeutics. Researchers are increasingly exploring its pharmacological properties, including its interactions with biological targets and its potential as a scaffold for further chemical modifications.

One of the key features of 5-(cyclopropylmethyl)-2-(1-methyl-1H-pyrazol-5-yl)furan-3-carboxylic acid is its hybrid structure, which combines a furan ring with a carboxylic acid functionality and a pyrazole moiety. This combination is particularly intriguing because furan derivatives are known for their bioactivity, while pyrazole rings are frequently employed in drug design due to their ability to modulate enzyme activity and receptor binding. The presence of the cyclopropylmethyl group further enhances the compound's lipophilicity, which can influence its pharmacokinetic properties, such as absorption and distribution.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like 5-(cyclopropylmethyl)-2-(1-methyl-1H-pyrazol-5-yl)furan-3-carboxylic acid, driven by the demand for new bioactive molecules. Searches for terms such as "furan-carboxylic acid derivatives" and "pyrazole-based drug candidates" have surged, reflecting the compound's relevance in contemporary research. Additionally, its CAS No. 2138007-86-8 is frequently queried in chemical databases, underscoring its importance in academic and industrial settings.

The synthesis of 5-(cyclopropylmethyl)-2-(1-methyl-1H-pyrazol-5-yl)furan-3-carboxylic acid typically involves multi-step organic reactions, including cyclization and functional group transformations. Researchers often employ techniques such as microwave-assisted synthesis or catalyzed cross-coupling reactions to optimize yield and purity. These methods align with the broader trend toward sustainable and efficient synthetic protocols, which are highly sought after in modern chemistry.

Beyond its synthetic appeal, 5-(cyclopropylmethyl)-2-(1-methyl-1H-pyrazol-5-yl)furan-3-carboxylic acid has been investigated for its potential biological activities. Preliminary studies suggest that it may exhibit anti-inflammatory or antimicrobial properties, although further validation is required. Such findings resonate with current public interest in "new anti-inflammatory agents" and "next-generation antibiotics," topics that dominate healthcare discussions.

In conclusion, 5-(cyclopropylmethyl)-2-(1-methyl-1H-pyrazol-5-yl)furan-3-carboxylic acid (CAS No. 2138007-86-8) represents a compelling subject of study due to its structural complexity and potential applications. Its relevance to cutting-edge research trends, combined with its unique chemical properties, positions it as a valuable candidate for future scientific exploration. As interest in heterocyclic chemistry and drug discovery continues to grow, this compound is likely to remain a focal point for innovative research.